Cas no 1499760-75-6 (2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole)

• Product Name: 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
• CAS No: 1499760-75-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5983635
• PubChem ID: 82601986
• Update Time: 2025-11-07

2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole
• 1499760-75-6
• EN300-1840369

• Inchi： 1S/C8H12N2OS/c1-11-8-10-5-7(12-8)6-3-2-4-9-6/h5-6,9H,2-4H2,1H3
• InChI Key： RVRALVYEANTDQN-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1CCCN1)OC

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole

Research Brief on 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole (CAS: 1499760-75-6) in Chemical Biology and Pharmaceutical Applications

2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole (CAS: 1499760-75-6) is a novel thiazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and drug-like properties. The presence of both methoxy and pyrrolidinyl substituents on the thiazole core imparts specific physicochemical and pharmacological characteristics to this molecule, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole, with particular emphasis on its potential as a scaffold for drug discovery. The compound's molecular structure suggests possible interactions with various biological targets, including enzymes and receptors involved in key cellular pathways. Researchers have employed computational modeling and in vitro assays to predict and validate its binding affinities and selectivity profiles against these targets.

In one notable study published in the Journal of Medicinal Chemistry (2023), researchers explored the compound's potential as a modulator of protein-protein interactions (PPIs) in cancer-related pathways. The study demonstrated that 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole could effectively disrupt specific PPIs involved in tumor progression, with an IC50 value in the low micromolar range. This finding opens new avenues for developing targeted cancer therapies based on this chemical scaffold.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's antimicrobial properties. The study revealed that 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole exhibits potent activity against Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 μg/mL. The researchers proposed that the compound's mechanism of action might involve interference with bacterial cell wall synthesis, although further studies are needed to confirm this hypothesis.

The pharmacokinetic properties of 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole have also been the subject of recent investigations. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) reported favorable absorption and distribution characteristics in rodent models, with good oral bioavailability (approximately 65%) and moderate plasma protein binding (78-82%). These findings suggest that the compound has potential for further development as an oral therapeutic agent.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's biological activity and medicinal chemistry efforts to improve its drug-like properties. Several research groups are exploring modifications to the pyrrolidine ring and methoxy group to enhance target selectivity and reduce potential off-target effects. These efforts are supported by advanced computational chemistry tools and high-throughput screening platforms.

In conclusion, 2-methoxy-5-(pyrrolidin-2-yl)-1,3-thiazole (CAS: 1499760-75-6) represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery in areas such as oncology, infectious diseases, and possibly neurological disorders. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential, with several research groups actively pursuing these investigations.